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Compound of Interest

Compound Name: 2,3-Pentanedione-13C2

cat. No.: B15136923

For researchers, scientists, and drug development professionals, 2,3-Pentanedione-13C2 is a
valuable tool for metabolic flux analysis and related research areas. This in-depth technical
guide provides information on commercial suppliers, their product specifications, and insights
into its application.

Commercial Availability

2,3-Pentanedione-13C2 is available from commercial suppliers, primarily as a catalog item or
through custom synthesis.

MedChemExpress is a known supplier listing 2,3-Pentanedione-13C2 in their catalog.[1] While
detailed specifications are best obtained directly from the supplier, their product page serves as
a primary point of contact for researchers interested in acquiring this isotopically labeled
compound.

For researchers with specific requirements for isotopic enrichment, purity, or formulation,
several leading companies in the field of stable isotope-labeled compounds offer custom
synthesis services. These include:

o Cambridge Isotope Laboratories (CIL): A prominent supplier of stable isotope-labeled
compounds, CIL provides extensive custom synthesis services. Researchers can inquire
about the synthesis of 2,3-Pentanedione-13C2 to meet their specific experimental needs.
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e Sigma-Aldrich (Merck): With a comprehensive portfolio of chemical products, Sigma-Aldrich
offers custom isotope labeling services. They are a potential source for obtaining 2,3-
Pentanedione-13C2 tailored to specific research applications.

» Omicron Biochemicals, Inc.: Specializing in the synthesis of isotopically labeled
carbohydrates and other biomolecules, Omicron Biochemicals also offers custom synthesis
services and may be able to produce 2,3-Pentanedione-13C2 upon request.

It is recommended to contact these suppliers directly to inquire about the availability, pricing,
and technical specifications of 2,3-Pentanedione-13C2.

Technical Data

The following table summarizes the general technical information for 2,3-Pentanedione-13C2.
Specific details such as purity, isotopic enrichment, and available quantities should be
confirmed with the respective supplier.

Parameter Typical Specification
Chemical Formula C318C2Hs02

Molecular Weight Approximately 102.10 g/mol
Isotopic Enrichment Typically >99 atom % 13C
Chemical Purity Typically 295%

Physical Form Liquid

Storage Recommended at 2-8°C

Applications in Metabolic Research

Stable isotope-labeled compounds like 2,3-Pentanedione-13C2 are crucial for metabolic flux
analysis (MFA). By introducing a 13C-labeled substrate into a biological system, researchers
can trace the metabolic fate of the carbon atoms through various pathways. This technique
provides quantitative insights into the rates of metabolic reactions, allowing for a detailed
understanding of cellular metabolism under different conditions.
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While specific experimental protocols for 2,3-Pentanedione-13C2 are not widely published, its
application would follow the general principles of 13C-MFA. The labeled pentanedione would be
introduced to cells or an organism, and the distribution of the 3C label in downstream

metabolites would be analyzed, typically using mass spectrometry (MS) or nuclear magnetic
resonance (NMR) spectroscopy.

Experimental Workflow for Metabolic Flux Analysis

The following diagram illustrates a generalized workflow for a metabolic flux analysis
experiment using a 3C-labeled substrate like 2,3-Pentanedione-13C2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Pentanedione-13C2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15136923#commercial-suppliers-of-2-3-
pentanedione-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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